3-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-6-(pyridin-4-yl)pyridazine

• IUPAC Name: (2,4-dichlorophenyl)-[4-(6-pyridin-4-ylpyridazin-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H17Cl2N5O/c21-15-1-2-16(17(22)13-15)20(28)27-11-9-26(10-12-27)19-4-3-18(24-25-19)14-5-7-23-8-6-14/h1-8,13H,9-12H2
• InChI Key: FITZNIPTROKNRU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=NC=C3)C(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C20H17Cl2N5O
• Molecular Weight: 414.3 g/mol

Description

The compound “3-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-6-(pyridin-4-yl)pyridazine” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceutical drugs. The molecule also contains dichlorobenzoyl and pyridazine groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The piperazine ring, for example, is a six-membered ring with two nitrogen atoms opposite each other. The dichlorobenzoyl group would add polarity to the molecule, and the pyridazine group would likely contribute to its aromaticity.

Chemical Reactions Analysis

The reactivity of this compound would depend on its molecular structure. The piperazine ring is often involved in reactions with acids and bases. The dichlorobenzoyl group might undergo reactions with nucleophiles, and the pyridazine group could participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the dichlorobenzoyl group could make the compound relatively polar, affecting its solubility in different solvents.

Scientific Research Applications

Anti-Tubercular Agents

The compound has been used in the design and synthesis of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives. .

Drug Development

The compound is an important substrate in the syntheses of various benzamide derivatives. .

Synthesis of Dichlorobenzamide Derivatives

The compound is used in the synthesis of dichlorobenzamide derivatives. .

Crystallography

The compound is used in crystallography. .

Vulcanization

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Molding

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Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential uses. It could be investigated for possible medicinal properties, given the presence of the piperazine ring, which is common in many drugs.